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Cat. No.: B580594

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Carbazole-based organic materials are integral to the advancement of

optoelectronic devices, such as Organic Light-Emitting Diodes (OLEDs), owing to their

excellent hole-transporting properties, high thermal stability, and high triplet energy.[1] A critical

metric for evaluating the performance of these devices is Quantum Efficiency (QE), which

quantifies the device's ability to convert electrical energy into light. This document provides a

detailed protocol for the experimental setup and measurement of both External Quantum

Efficiency (EQE) and Internal Quantum Efficiency (IQE) in carbazole-based devices.

Fundamental Principles of Quantum Efficiency
Quantum efficiency in OLEDs is categorized into two key types:

Internal Quantum Efficiency (IQE): This is the ratio of the number of photons generated

within the device's emissive layer to the number of electrons injected into it.[2][3] It reflects

the intrinsic radiative efficiency of the carbazole-based material.
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External Quantum Efficiency (EQE): This is the ratio of the number of photons emitted out of

the device to the number of injected electrons.[3][4] EQE is the value measured

experimentally and is influenced by how much light can escape from the device.

The relationship between these efficiencies is defined by the light out-coupling factor (η_out),

which is the fraction of internally generated photons that successfully escape the device.[1] For

many standard OLED structures, the out-coupling efficiency is typically in the range of 20-30%.

[1]

The fundamental relationship is:

EQE = IQE × η_out[1][2]
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Caption: Relationship between Internal and External Quantum Efficiency.

Experimental Protocols
Protocol 2.1: Fabrication of a Carbazole-Based OLED
Device
This protocol describes a common method for fabricating a carbazole-based OLED for testing,

often using a combination of spin-coating and thermal evaporation.[1][5]

Materials and Equipment:
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Indium Tin Oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

Carbazole-based emissive material

Lithium Fluoride (LiF)

Aluminum (Al)

Spin coater

Thermal evaporator system

UV-Ozone or plasma cleaner

Procedure:

Substrate Cleaning: Clean the ITO-coated glass substrates sequentially in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a nitrogen

gun.

Substrate Treatment: Treat the cleaned ITO surface with UV-Ozone or oxygen plasma to

increase its work function and improve hole injection.

Hole Injection Layer (HIL): Spin-coat a layer of PEDOT:PSS (typically 30-40 nm thick) onto

the ITO substrate.[5] Anneal the substrate according to the material's specifications.

Emissive Layer (EML): Deposit the carbazole-based emissive material. This can be done via

spin-coating from a solution or through thermal evaporation in a high-vacuum chamber. A

typical thickness is between 70-80 nm.[5]

Electron Injection Layer (EIL): Thermally evaporate a thin layer of LiF (approximately 1 nm).

[5]

Cathode Deposition: Thermally evaporate the Aluminum (Al) cathode (approximately 150

nm) on top of the LiF layer.[5] The deposition should be done through a shadow mask to

define the active area of the device.
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Encapsulation: To prevent degradation from air and moisture, encapsulate the device using a

UV-curable epoxy and a glass coverslip in a nitrogen-filled glovebox.

Protocol 2.2: Measurement of External Quantum
Efficiency (EQE)
The EQE of an OLED is measured by simultaneously recording its electrical input and optical

output.

Equipment:

Integrating Sphere with a calibrated photodetector or fiber-coupled spectrometer

Source Measure Unit (SMU), such as a Keithley 2400

Computer with control and data acquisition software

Procedure:

System Setup: Mount the fabricated OLED device at the center of the integrating sphere.

Connect the device electrodes to the SMU.

Device Operation: Apply a forward voltage bias to the device using the SMU to inject current

and induce electroluminescence.

Data Acquisition: Sweep the current density across the device's operating range. For each

current density point:

Record the current (I) and voltage (V).

Measure the total optical power and the electroluminescence (EL) spectrum of the emitted

light using the calibrated spectrometer connected to the integrating sphere.[6]

EQE Calculation:

Calculate the number of injected electrons per second (N_electrons) using the measured

current:
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N_electrons = I / q (where q is the elementary charge, 1.602 x 10⁻¹⁹ C).[7]

Calculate the number of emitted photons per second (N_photons) by integrating the

measured EL spectral radiant flux (Φ(λ)) over all wavelengths:

N_photons = ∫ [Φ(λ) * λ / (h * c)] dλ (where h is Planck's constant and c is the speed of

light).

The External Quantum Efficiency is then calculated as the ratio:

EQE (%) = (N_photons / N_electrons) × 100.[4]

Analysis: Plot the calculated EQE as a function of current density and luminance to analyze

device performance, including efficiency roll-off at high brightness.
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Caption: Experimental workflow for measuring External Quantum Efficiency.

Protocol 2.3: Estimation of Internal Quantum Efficiency
(IQE)
The IQE cannot be measured directly via electroluminescence but can be estimated from the

experimental EQE if the light out-coupling efficiency (η_out) is known or can be reasonably

approximated.
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Procedure:

Determine Light Out-coupling Efficiency (η_out):

Approximation: For initial analysis of standard bottom-emitting devices on glass, a value of

η_out ≈ 0.2-0.3 (20-30%) can be used as a first-order approximation.[1]

Modeling: For a more accurate determination, use optical simulation software (e.g., based

on the transfer matrix method). This requires knowledge of the refractive index and

thickness of each layer in the device stack.[8][9] The simulation calculates the fraction of

light that escapes into the air versus being trapped in waveguide or surface plasmon

polariton modes.

Calculate IQE:

Using the experimentally determined EQE and the estimated or modeled η_out, calculate

the IQE:

IQE (%) = EQE (%) / η_out

Data Presentation
Quantitative data from QE measurements should be summarized for clear comparison. Below

are tables with representative data for carbazole-based OLEDs based on published results.

Table 1: Example Device Architecture for a Carbazole-Based OLED
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| Cathode | Aluminum (Al) | Thermal Evaporation | 150 |[5] |

Table 2: Representative Performance Data for Carbazole-Based OLEDs
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| Carbazole-Derived Emitter | 5.0 - 7.0 | 10,000 | - | 6.0 |[12] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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